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Compound of Interest

Compound Name: 3,5-Dichlorothioanisole

Cat. No.: B1200717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known hazards associated with

3,5-Dichlorothioanisole (CAS No. 68121-46-0), a meta-disubstituted thioanisole derivative.

The information presented herein is intended to support safe handling, storage, and use of this

compound in research and development settings. It is crucial to note that while this guide

consolidates available data, significant gaps exist in the public domain regarding its quantitative

toxicology and specific mechanisms of action.

GHS Hazard Identification and Classification
3,5-Dichlorothioanisole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

identified are related to its irritant properties.

Table 1: GHS Classification for 3,5-Dichlorothioanisole
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Hazard Class Hazard Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

Source: ECHEMI, ChemicalBook[1][2]

Pictograms:

alt text

Signal Word: Warning[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3,5-Dichlorothioanisole is fundamental

to its safe handling and the design of experiments.

Table 2: Physicochemical Data for 3,5-Dichlorothioanisole
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Property Value Reference(s)

Molecular Formula C₇H₆Cl₂S [3][4]

Molecular Weight 193.09 g/mol [3][4]

Appearance Liquid [5]

Melting Point
170-171 °C (solved in

benzene)
[3][4]

Boiling Point 262-263 °C (lit.) [3][4]

Density 1.349 g/mL at 25 °C (lit.) [3]

Flash Point >230 °F (>110 °C) [3][4]

Refractive Index (n20/D) 1.613 (lit.) [3]

Storage Temperature
Room Temperature (Sealed in

dry)
[3]

Toxicological Profile
The primary toxicological concerns with 3,5-Dichlorothioanisole are its irritant effects on the

skin, eyes, and respiratory system.

Acute Toxicity
There is a significant lack of quantitative data on the acute toxicity of 3,5-Dichlorothioanisole.

Safety Data Sheets consistently report "no data available" for oral, dermal, and inhalation LD50

and LC50 values.[6] This absence of data necessitates a cautious approach, treating the

substance as potentially harmful if swallowed, inhaled, or in contact with skin.

Irritation and Corrosivity
Skin Irritation: Classified as a skin irritant (H315), 3,5-Dichlorothioanisole can cause redness,

itching, and inflammation upon contact.[1][2]

Eye Irritation: It is also classified as a serious eye irritant (H319), capable of causing significant,

though reversible, damage to the eyes.[1][2]
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Respiratory Irritation: Inhalation of vapors or aerosols may lead to irritation of the respiratory

tract (H335).[1][2]

Chronic Toxicity, Mutagenicity, and Carcinogenicity
No data is currently available regarding the chronic toxicity, mutagenicity, or carcinogenicity of

3,5-Dichlorothioanisole.

Experimental Protocols for Hazard Assessment
While specific experimental data for 3,5-Dichlorothioanisole is not publicly available, its

hazard classifications are determined by standardized testing protocols, such as those

established by the Organisation for Economic Co-operation and Development (OECD).

Skin Irritation Testing (Based on OECD Guideline 439)
This in vitro test method uses a reconstructed human epidermis (RhE) model to assess skin

irritation potential.

Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

Application of Test Substance: A precise amount of 3,5-Dichlorothioanisole would be

applied directly to the surface of the RhE tissue.

Exposure and Incubation: Following a defined exposure period (e.g., 60 minutes), the

substance is rinsed off, and the tissues are incubated for a recovery period (e.g., 42 hours).

Viability Assessment: Tissue viability is determined using a colorimetric assay, such as the

MTT assay, which measures the metabolic activity of viable cells. A reduction in cell viability

below a certain threshold (typically ≤ 50%) indicates that the substance is an irritant.

Eye Irritation Testing (Based on OECD Guideline 492)
This in vitro method also utilizes a reconstructed human cornea-like epithelium (RhCE) model.

Tissue Preparation: RhCE models are prepared and equilibrated.
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Application of Test Substance: A defined volume or weight of 3,5-Dichlorothioanisole is

applied to the epithelial surface.

Exposure and Rinsing: After a set exposure time (e.g., 30 minutes for liquids), the test

substance is thoroughly rinsed from the tissue surface.

Viability Measurement: Similar to the skin irritation test, cell viability is measured (e.g., via

MTT assay) after a post-exposure incubation period. A viability decrease below a specific

cutoff (e.g., ≤ 60%) is indicative of an eye irritant.

OECD 439: Skin Irritation

OECD 492: Eye Irritation

RhE Tissue
Preparation Apply 3,5-Dichlorothioanisole Incubate & Rinse MTT Assay Viability ≤ 50%?

(Irritant)

RhCE Tissue
Preparation Apply 3,5-Dichlorothioanisole Incubate & Rinse MTT Assay Viability ≤ 60%?

(Irritant)

Click to download full resolution via product page

Caption: In Vitro Hazard Identification Workflow.

Mechanism of Action: A Generalized View of
Irritation
The precise molecular signaling pathways activated by 3,5-Dichlorothioanisole that lead to

irritation are not documented. However, the general mechanism for chemical-induced skin and

eye irritation involves a cascade of events initiated by cellular damage.

Cellular Damage: The chemical penetrates the outer layers of the tissue (stratum corneum in

skin, epithelium in the cornea) and damages keratinocytes.
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Release of Inflammatory Mediators: Damaged cells release a variety of pro-inflammatory

mediators, such as cytokines (e.g., IL-1α, TNF-α) and chemokines.

Inflammatory Cascade: These mediators trigger a local inflammatory response, leading to

vasodilation (redness), increased vascular permeability (edema/swelling), and the

recruitment of immune cells.

Sensory Nerve Activation: The inflammatory mediators can also stimulate sensory nerve

endings, resulting in sensations of itching and pain.

3,5-Dichlorothioanisole

Keratinocyte Damage

Release of Pro-inflammatory
Mediators (Cytokines, Chemokines)

Vasodilation &
Increased Permeability

Sensory Nerve
Activation

Redness, Swelling,
Itching, Pain

Click to download full resolution via product page

Caption: Generalized Pathway of Chemical-Induced Irritation.

Safe Handling, Storage, and Disposal
Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Wear protective clothing

to prevent skin contact.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If

inhalation risk is high, use a NIOSH-approved respirator.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6] Keep away from

incompatible materials such as strong oxidizing agents.[7]

Reactivity and Incompatibilities
Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide, carbon dioxide, and hydrogen chloride gas may be

formed.[7]

Disposal
3,5-Dichlorothioanisole is a chlorinated aromatic compound and should be disposed of as

hazardous waste. Disposal must be in accordance with federal, state, and local environmental

control regulations.[1] Incineration in a licensed hazardous waste facility is a common disposal

method for such compounds. Do not allow the product to enter drains or waterways.
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Handling 3,5-Dichlorothioanisole

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(Fume Hood) Spill Occurs

Store in a Cool, Dry, Well-Ventilated Place
Away from Oxidizing Agents

Dispose as Hazardous Waste
(Follow Regulations)

No

Follow Spill Cleanup Protocol

Yes

Click to download full resolution via product page

Caption: Logical Flow for Safe Laboratory Practices.

Conclusion and Data Gaps
3,5-Dichlorothioanisole presents clear hazards as a skin, eye, and respiratory irritant. Safe

handling practices, including the use of appropriate personal protective equipment and

engineering controls, are mandatory to mitigate exposure risks.

It is critical for all users of this chemical to be aware of the significant gaps in the available

toxicological data. The lack of acute toxicity data (LD50/LC50), chronic toxicity information, and

specific mechanistic studies means that a highly precautionary approach should be adopted.

Further research is warranted to fully characterize the toxicological profile of this compound.

Researchers should consult the most current Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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